Cas no 5445-77-2 (2-Methyl-3-phenylpropionaldehyde)

• Product Name: 2-Methyl-3-phenylpropionaldehyde
• CAS No: 5445-77-2
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD00072223
• CID: 373018
• PubChem ID: 95593
• Update Time: 2025-05-24

2-Methyl-3-phenylpropionaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, a-methyl-
• 2-METHYL-3-PHENYLPROPANAL
• 2-methyl-3-phenylpropionaldehyde
• (2S)-2-methyl-3-phenylpropanal
• 2-methyl-3-phenylpropan-1-al
• 2-methyl-3-phenyl-propionaldehyde
• 3-phenyl-2-methylpropionaldehyde
• EINECS 226-654-9
• phenyl-2-propyl ketone
• Propanal,2-methyl-3-phenyl
• 2-Benzylpropionaldehyde
• Methylhydrocinnamaldehyde
• NSC 22266
• 2-methyl-3-phenylpropanaldehyde
• MFCD00072223
• FT-0652190
• 2-Methyl-3-phenylpropanal #
• AS-47777
• SCHEMBL97559
• AKOS006275153
• A830193
• NSC-22266
• NSC22266
• NS00044372
• Benzenepropanal, alpha-methyl-
• 5445-77-2
• EN300-132030
• AMY11256
• UNII-TA7UWG59F9
• 2-Methyl-3-phenyl-propanal
• F16111
• Propanal, 2-methyl-3-phenyl-
• Benzenepropanal, .alpha.-methyl-
• Z1198150055
• alpha-Methylbenzenepropanal
• TA7UWG59F9
• DTXSID301020884
• DB-011067
• 2-Methyl-3-phenylpropionaldehyde

• MDL： MFCD00072223
• Inchi： 1S/C10H12O/c1-9(8-11)7-10-5-3-2-4-6-10/h2-6,8-9H,7H2,1H3
• InChI Key： HEPHYCJJLAUKSB-UHFFFAOYSA-N
• SMILES： O=CC(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.968
• Boiling Point: 215 ºC
• Flash Point: 91 ºC
• Refractive Index: 1.5119
• PSA: 17.07000
• LogP: 2.06410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-Methyl-3-phenylpropionaldehyde

Comprehensive Overview of 2-Methyl-3-phenylpropionaldehyde (CAS No. 5445-77-2): Properties, Applications, and Industry Trends

2-Methyl-3-phenylpropionaldehyde (CAS No. 5445-77-2), also known as hydratropic aldehyde, is a versatile aromatic aldehyde widely used in the fragrance and flavor industries. This compound is characterized by its sweet, floral, and slightly fruity odor, making it a popular choice for perfumery and food flavoring. Its molecular structure combines a phenyl group with a propionaldehyde chain, modified by a methyl substituent, which enhances its stability and olfactory properties.

The demand for 2-Methyl-3-phenylpropionaldehyde has surged in recent years, driven by the growing consumer preference for natural-inspired fragrances and sustainable ingredients. With the rise of clean beauty and green chemistry, manufacturers are increasingly seeking compounds like hydratropic aldehyde that balance performance with environmental considerations. This aligns with the industry's shift toward biodegradable and low-impact raw materials.

In perfumery, 2-Methyl-3-phenylpropionaldehyde is prized for its ability to impart floral and powdery notes, often used in oriental and fougère fragrance compositions. Its compatibility with other aroma chemicals, such as linalool and coumarin, allows perfumers to create complex and long-lasting scents. Recent trends show a spike in searches for long-lasting perfumes and niche fragrances, where this compound plays a critical role.

The flavor industry also benefits from 2-Methyl-3-phenylpropionaldehyde, particularly in fruit-flavored and baked goods applications. Its sweet, berry-like aroma enhances products like strawberry, raspberry, and caramel flavors. As consumers gravitate toward natural flavors and plant-based alternatives, researchers are exploring greener synthesis methods for this compound, including enzymatic catalysis and fermentation-derived pathways.

From a technical perspective, 2-Methyl-3-phenylpropionaldehyde exhibits a boiling point of approximately 230°C and a molecular weight of 148.2 g/mol. Its solubility in ethanol and propylene glycol makes it easy to incorporate into various formulations. Analytical techniques like GC-MS and HPLC are commonly employed to ensure purity and consistency, addressing the industry's focus on quality control and regulatory compliance.

Innovations in sustainable sourcing and green synthesis are reshaping the production of 5445-77-2. Companies are investing in bio-based precursors and catalytic processes to reduce the environmental footprint. This aligns with global initiatives like the EU Green Deal and consumer demand for eco-friendly products. Searches for sustainable fragrance ingredients and carbon-neutral manufacturing highlight this shift.

In conclusion, 2-Methyl-3-phenylpropionaldehyde (CAS No. 5445-77-2) remains a cornerstone in fragrance and flavor formulations, adapting to modern trends like clean labeling and circular economy principles. Its multifaceted applications and evolving production methods ensure its relevance in a competitive market. For professionals seeking high-performance aroma chemicals or innovative flavor enhancers, this compound offers both tradition and innovation.